
An In-depth Technical Guide on the Magnetic
Susceptibility of Chromium Dichloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chromium dichloride

Cat. No.: B8806657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chromium(II) chloride (CrCl₂), an inorganic compound with the formula CrCl₂, presents a

fascinating case study in the magnetic behavior of transition metal complexes. As a d⁴ metal

center, the chromium(II) ion's magnetic properties are highly sensitive to its coordination

environment and the subtle interplay of electronic interactions. This technical guide provides a

comprehensive overview of the magnetic susceptibility of chromium dichloride, detailing its

inherent antiferromagnetism, the theoretical underpinnings of its magnetic behavior,

experimental methodologies for its characterization, and relevant quantitative data. This

information is crucial for researchers in materials science, inorganic chemistry, and drug

development where understanding and controlling magnetic properties at the molecular level is

paramount.

Theoretical Framework: Antiferromagnetism and the
Curie-Weiss Law
Chromium dichloride, in its solid state (α-CrCl₂), exhibits antiferromagnetism. This

phenomenon arises from the antiparallel alignment of electron spins on adjacent chromium

ions. This ordering is a consequence of a quantum mechanical effect known as

superexchange, where the chloride ions mediate the magnetic interaction between the

chromium centers.[1][2]
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The magnetic susceptibility (χ) of an antiferromagnetic material above its ordering temperature,

the Néel temperature (Tₙ), can be described by the Curie-Weiss law:

χ = C / (T - θ)

where:

C is the Curie constant, which is related to the magnetic moment of the individual ions.

T is the absolute temperature.

θ is the Weiss constant, which is a measure of the strength and nature of the magnetic

interactions. For an antiferromagnetic material, the Weiss constant is negative.[3][4]

Below the Néel temperature, the spins align in an ordered, antiparallel fashion, leading to a

decrease in the magnetic susceptibility. The susceptibility reaches a maximum at the Néel

temperature.

Quantitative Magnetic Data
Precise temperature-dependent magnetic susceptibility data for pure, anhydrous chromium
dichloride is not readily available in extensive tabular form in the reviewed literature. However,

a room temperature value for the molar magnetic susceptibility (χₘ) has been reported.[5]

Compound Temperature (K)
Molar Magnetic
Susceptibility (χₘ)
(cm³/mol)

CrCl₂ ~298 +7230 x 10⁻⁶[5]

For illustrative purposes and to provide a representative dataset for a Cr(II) system, the

magnetic properties of a well-characterized chromium dichloride complex, CrCl₂(pyrimidine)₂,

are presented below. This complex exhibits antiferromagnetic interactions and provides insight

into the expected behavior of a Cr(II) center.[6]
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Parameter Value

Curie Constant (C) 3.08(1) emu·K·mol⁻¹[6]

Weiss Constant (θ) -54.1(5) K[6]

Néel Temperature (Tₙ) ~20 K[6]

Note: The data for CrCl₂(pyrimidine)₂ should be considered as a proxy to understand the

general magnetic behavior of a Cr(II) chloride system.

Experimental Protocols for Magnetic Susceptibility
Measurement
The determination of the magnetic susceptibility of chromium dichloride, which is air- and

moisture-sensitive, requires careful experimental design.[7] The following are detailed

methodologies for three common techniques.

Superconducting Quantum Interference Device (SQUID)
Magnetometry
SQUID magnetometry is a highly sensitive method for determining the magnetic properties of a

sample.

Experimental Workflow:

Sample Preparation (Inert Atmosphere) SQUID Measurement Data Analysis

Weigh CrCl₂ powder Load into gelatin capsule
or sealed quartz tube

Place in sample holder
(e.g., straw)

Mount sample in
SQUID magnetometer

Evacuate and purge
sample space

Cool to desired
starting temperature Apply magnetic field Measure magnetization

as a function of temperature
Correct for diamagnetism

of sample holder
Calculate molar

magnetic susceptibility (χₘ)
Plot χₘ vs. T and

1/χₘ vs. T Determine C, θ, and Tₙ

Click to download full resolution via product page

Figure 1: SQUID Magnetometry Workflow for Air-Sensitive Samples.
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Detailed Methodology:

Sample Preparation: Due to the hygroscopic and air-sensitive nature of anhydrous CrCl₂, all

sample handling must be performed in an inert atmosphere (e.g., a glovebox).

A known mass of finely ground CrCl₂ powder is loaded into a sample holder. For air-

sensitive samples, this is typically a sealed quartz tube or a gelatin capsule placed within a

plastic straw.[8]

Measurement:

The sample holder is mounted in the SQUID magnetometer.

The sample chamber is evacuated and purged with helium gas to ensure an inert

measurement environment.

The sample is cooled to the desired starting temperature (e.g., 2 K).

A constant, low magnetic field (e.g., 1000 Oe) is applied.

The magnetization of the sample is measured as the temperature is slowly increased.

Data Analysis:

The raw data is corrected for the diamagnetic contribution of the sample holder.

The molar magnetic susceptibility (χₘ) is calculated at each temperature point.

A plot of χₘ vs. T is generated to observe the overall magnetic behavior and identify the

Néel temperature.

A plot of 1/χₘ vs. T in the high-temperature paramagnetic region is used to determine the

Curie and Weiss constants by fitting to the Curie-Weiss law.

The Gouy Method
The Gouy method is a classical technique that measures the change in mass of a sample

when it is placed in a magnetic field.
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Experimental Workflow:

Sample Preparation Gouy Balance Measurement Data Analysis

Grind CrCl₂ into a
fine, uniform powder

Pack powder into a
Gouy tube to a known height Suspend Gouy tube from a balance Position tube between

poles of an electromagnet
Measure mass with

field off (m_off)
Measure mass with

field on (m_on)
Calculate mass change
(Δm = m_on - m_off)

Determine volume
susceptibility (κ)

Calculate mass and molar
susceptibility (χ_g, χₘ)

Sample Preparation

NMR Measurement Data Analysis

Prepare a solution of CrCl₂
in a suitable deuterated solvent

with a reference compound

Place solutions in a
coaxial NMR tube

Prepare a reference solution
(solvent + reference compound)

Acquire ¹H NMR spectrum
Determine the chemical shift

difference (Δδ) of the
reference compound

Calculate mass
susceptibility (χ_g)

Calculate molar
susceptibility (χₘ)

Calculate effective
magnetic moment (μ_eff)

Cr²⁺ (↑)
Cl⁻ p orbital overlap 

Cl⁻

Cr²⁺ (↓)
 with d orbitals 

Antiferromagnetic superexchange pathway in α-CrCl₂.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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